3-(4-Chlorophenyl)-N-(4-cyanooxan-4-YL)propanamide

• IUPAC Name: 3-(4-chlorophenyl)-N-(4-cyanooxan-4-yl)propanamide
• InChI: InChI=1S/C15H17ClN2O2/c16-13-4-1-12(2-5-13)3-6-14(19)18-15(11-17)7-9-20-10-8-15/h1-2,4-5H,3,6-10H2,(H,18,19)
• InChI Key: YKUMUFSGZAARAS-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C#N)NC(=O)CCC2=CC=C(C=C2)Cl
• Molecular Formula: C15H17ClN2O2
• Molecular Weight: 292.76 g/mol

Description

3-(4-Chlorophenyl)-N-(4-cyanooxan-4-YL)propanamide, also known as CCPA, is a chemical compound that has been extensively studied for its potential application in scientific research. CCPA is a potent agonist of the adenosine A1 receptor, which is a G protein-coupled receptor that plays a critical role in various physiological processes, including cardiovascular function, neuronal activity, and inflammation.

Scientific Research Applications

Synthesis and Characterization

The synthesis of related chlorophenyl propanamide compounds involves reactions between specific amine and acyl chloride precursors, resulting in high yields and the formation of compounds with potential biological and material applications. For example, a study describes the synthesis of N-(3-Chlorophenethyl)-2-(4-isobutylphenyl)propanamide, highlighting the methodological approach and analytical characterization of chlorine-containing ibuprofen derivatives using NMR, UV, and mass spectral data (Manolov et al., 2022).

Antimicrobial and Antifungal Activity

Research into the antimicrobial properties of arylsubstituted halogen(thiocyanato)amides containing a 4-acetylphenyl fragment has shown that synthesized compounds exhibit antibacterial and antifungal activities. This includes the study of cyclization reactions and the potential therapeutic applications of these compounds (Baranovskyi et al., 2018).

Material Science Applications

In material science, the focus on organic nonlinear optical materials has led to the synthesis and characterization of N-(2-Chlorophenyl)-(1-Propanamide), with studies detailing the crystal growth techniques, optical properties, and potential applications in electro-optic devices (Prabhu & Rao, 2000).

Herbicidal Activity

The structural and herbicidal activity of certain propanamide derivatives has been explored, revealing their effectiveness in agricultural applications. This research points to the synthesis methodologies and the evaluation of herbicidal efficacy against specific plant species (Liu et al., 2008).

Anticonvulsant Studies

Compounds structurally similar to 3-(4-Chlorophenyl)-N-(4-cyanooxan-4-YL)propanamide have been evaluated for their potential anticonvulsant properties, indicating the diverse therapeutic potentials of chlorophenyl propanamides (Idris et al., 2011).